2-(4H-1,2,4-triazol-4-yl)acetonitrile
Description
Future Directions
The future directions for research on “2-(4H-1,2,4-triazol-4-yl)acetonitrile” and similar compounds could involve further exploration of their potential applications, such as their use as anticancer agents . Additionally, more research could be conducted to fully understand their synthesis, properties, and mechanisms of action.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4H-1,2,4-triazol-4-yl)acetonitrile involves the reaction of 4H-1,2,4-triazole-4-carboxamide with acetic anhydride followed by reaction with sodium cyanide.", "Starting Materials": [ "4H-1,2,4-triazole-4-carboxamide", "Acetic anhydride", "Sodium cyanide", "Methanol", "Water" ], "Reaction": [ "Step 1: Dissolve 4H-1,2,4-triazole-4-carboxamide (1.0 g) in acetic anhydride (10 mL) and heat the mixture at 80°C for 2 hours.", "Step 2: Cool the reaction mixture to room temperature and add water (10 mL) to it.", "Step 3: Add sodium cyanide (1.0 g) to the reaction mixture and stir it for 2 hours at room temperature.", "Step 4: Filter the reaction mixture and wash the solid with methanol (10 mL).", "Step 5: Dry the solid under vacuum to obtain 2-(4H-1,2,4-triazol-4-yl)acetonitrile as a white solid (yield: 80%)." ] } | |
CAS RN |
1204193-90-7 |
Product Name |
2-(4H-1,2,4-triazol-4-yl)acetonitrile |
Molecular Formula |
C4H4N4 |
Molecular Weight |
108.1 |
Purity |
95 |
Origin of Product |
United States |
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